Cas no 2229298-48-8 (2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229298-48-8
• MF: C₁₂H₁₄FNO₂S
• MW: 255.308465480804
• CID: 6280778
• PubChem ID: 165662749
• Update Time: 2025-10-30

2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride
• EN300-2006325
• 2229298-48-8

• Inchi： 1S/C12H14FNO2S/c1-9-10(7-8-17(13,15)16)11-5-3-4-6-12(11)14(9)2/h3-6H,7-8H2,1-2H3
• InChI Key： MTOYPCOCJSXTRO-UHFFFAOYSA-N
• SMILES： S(CCC1=C(C)N(C)C2C=CC=CC1=2)(=O)(=O)F

Computed Properties

• Exact Mass: 255.07292802g/mol
• Monoisotopic Mass: 255.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.4Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229298-48-8)

2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. With its unique indole core and sulfonyl fluoride functional group, this compound serves as a valuable tool for researchers exploring protein labeling, enzyme inhibition, and covalent drug discovery. Its CAS number 2229298-48-8 ensures precise identification in scientific literature and regulatory documentation.

The growing interest in sulfonyl fluorides stems from their remarkable ability to form stable covalent bonds with target proteins, a property that has revolutionized chemical proteomics and target identification. As researchers increasingly focus on covalent inhibitors for challenging drug targets, compounds like 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride have become essential for studying protein-ligand interactions and developing next-generation therapeutics.

Recent advancements in activity-based protein profiling (ABPP) have highlighted the importance of sulfonyl fluoride probes like this compound. Its indole moiety provides excellent pharmacophore properties, while the sulfonyl fluoride group enables selective modification of catalytic residues in enzymes. This dual functionality makes it particularly valuable for investigating serine hydrolases and other nucleophilic amino acids in biological systems.

The compound's chemical stability and selective reactivity have made it a subject of numerous studies in fragment-based drug discovery. Researchers appreciate its ability to form irreversible bonds with target proteins while maintaining excellent cell permeability, a rare combination that addresses one of the major challenges in covalent drug design. These properties align perfectly with current trends in precision medicine and targeted therapies.

In the context of chemical biology tools, 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride represents an important class of warhead-containing probes. Its applications extend to proteome-wide profiling, where it helps identify novel druggable targets and validate therapeutic hypotheses. The compound's structural features also make it interesting for fluorescence labeling applications when combined with appropriate reporter groups.

From a synthetic chemistry perspective, the preparation of 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride involves sophisticated organic transformations that highlight modern heterocyclic chemistry techniques. The indole scaffold is constructed through well-established Fischer indole synthesis or related methods, while the sulfonyl fluoride group is typically introduced in later stages using specialized fluorinating reagents.

The compound's growing importance is reflected in its increasing mentions in scientific publications and patent applications, particularly in areas related to kinase research and cancer drug development. Its ability to selectively modify active site residues makes it particularly valuable for studying signal transduction pathways and developing targeted cancer therapies with reduced off-target effects.

As the pharmaceutical industry shifts toward covalent drugs for challenging targets like KRAS mutants and undruggable proteins, the demand for specialized sulfonyl fluoride reagents continues to rise. 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride represents an important tool in this paradigm shift, offering researchers a versatile platform for mechanism-based inhibition studies and drug candidate optimization.

The compound's applications extend beyond drug discovery into diagnostic development and biomarker identification. Its ability to form stable adducts with specific protein targets makes it valuable for developing activity-based diagnostics and personalized medicine approaches. These applications are particularly relevant in the era of precision oncology and theranostics.

Looking forward, 2-(1,2-dimethyl-1H-indol-3-yl)ethane-1-sulfonyl fluoride is poised to play an increasingly important role in chemical biology research. As scientists continue to explore its structure-activity relationships and expand its applications in proteomics and drug discovery, this compound will likely remain at the forefront of covalent probe development and target validation strategies for years to come.